Cas no 1805960-05-7 (2-Amino-5-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-3-iodopyridine
• CAS No: 1805960-05-7
• MF: C₆H₅F₂IN₂
• MW: 270.018580198288
• CID: 4846658
• Update Time: 2025-11-02

2-Amino-5-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H5F2IN2/c7-5(8)3-1-4(9)6(10)11-2-3/h1-2,5H,(H2,10,11)
• InChI Key： CFBXXQXOQHXMIF-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=CC(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-5-(difluoromethyl)-3-iodopyridine

Comprehensive Guide to 2-Amino-5-(difluoromethyl)-3-iodopyridine (CAS No. 1805960-05-7): Properties, Applications, and Market Insights

2-Amino-5-(difluoromethyl)-3-iodopyridine (CAS No. 1805960-05-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with amino, difluoromethyl, and iodo functional groups, exhibits unique reactivity and potential for diverse applications. Researchers and industry professionals frequently search for "2-Amino-5-(difluoromethyl)-3-iodopyridine synthesis," "CAS 1805960-05-7 applications," and "iodopyridine derivatives in drug discovery," reflecting its growing importance in modern chemistry.

The molecular structure of 2-Amino-5-(difluoromethyl)-3-iodopyridine combines several pharmacophoric elements that make it particularly valuable in medicinal chemistry. The difluoromethyl group (-CF₂H) is known to improve metabolic stability and membrane permeability in drug candidates, while the iodo substituent at the 3-position serves as an excellent handle for further functionalization through cross-coupling reactions. These features align with current trends in "fluorinated pharmaceutical intermediates" and "halogenated pyridine building blocks," which are hot topics in drug development circles.

In pharmaceutical applications, 2-Amino-5-(difluoromethyl)-3-iodopyridine serves as a versatile scaffold for the development of kinase inhibitors and other targeted therapies. The presence of both hydrogen bond donor (amino group) and acceptor (pyridine nitrogen) moieties allows for specific interactions with biological targets. Recent patent literature reveals growing interest in "iodopyridine-based drug candidates" and "difluoromethyl-containing bioactive molecules," with this compound appearing as a key intermediate in several therapeutic development programs.

The agrochemical sector has also shown increasing utilization of 2-Amino-5-(difluoromethyl)-3-iodopyridine derivatives. The difluoromethyl group is particularly valuable in crop protection agents, as it often enhances both activity and environmental profile. Search trends for "fluorinated agrochemical intermediates" and "halogenated pyridine pesticides" demonstrate the relevance of this compound in modern agricultural chemistry. Its stability and reactivity make it suitable for developing new generations of safer, more effective plant protection products.

From a synthetic chemistry perspective, 2-Amino-5-(difluoromethyl)-3-iodopyridine offers multiple advantages. The compound can undergo various transformations, including palladium-catalyzed cross-couplings, nucleophilic substitutions, and metal-halogen exchange reactions. These properties make it a valuable building block in "high-value chemical synthesis" and "pharmaceutical process chemistry." Laboratory searches for "selective iodopyridine functionalization" and "amino pyridine protection strategies" often lead researchers to explore the chemistry of this particular derivative.

The market for 2-Amino-5-(difluoromethyl)-3-iodopyridine has shown steady growth, driven by increasing demand from both pharmaceutical and agrochemical sectors. Suppliers and manufacturers frequently list this compound under categories like "specialty fluorinated compounds" and "halogenated heterocyclic building blocks." Current market analysis indicates particular interest from companies specializing in "custom synthesis of pharmaceutical intermediates" and "agrochemical research chemicals," reflecting its dual-sector applicability.

Quality control and characterization of 2-Amino-5-(difluoromethyl)-3-iodopyridine typically involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy clearly shows the distinctive patterns of the difluoromethyl protons and pyridine ring protons, while mass spectrometry confirms the molecular weight. High-performance liquid chromatography (HPLC) is commonly employed to ensure purity, especially for pharmaceutical-grade material. These analytical aspects are frequently searched under terms like "characterization of halogenated pyridines" and "analysis of fluorinated heterocycles."

Storage and handling of 2-Amino-5-(difluoromethyl)-3-iodopyridine require standard precautions for halogenated organic compounds. While not classified as highly hazardous, it should be protected from light and moisture to maintain stability. This practical information responds to common search queries such as "stability of iodopyridine derivatives" and "handling amino-substituted pyridines," which are frequently asked by laboratory personnel working with this class of compounds.

Future research directions for 2-Amino-5-(difluoromethyl)-3-iodopyridine are likely to focus on expanding its utility in drug discovery and material science. The combination of fluorine and iodine substituents on an amino pyridine scaffold offers unique opportunities for developing novel bioactive molecules. Emerging search trends like "multifunctional pyridine building blocks" and "fluorine-iodine synergy in medicinal chemistry" suggest growing recognition of this compound's potential in cutting-edge applications.

In conclusion, 2-Amino-5-(difluoromethyl)-3-iodopyridine (CAS No. 1805960-05-7) represents a valuable heterocyclic building block with significant applications across multiple industries. Its unique combination of functional groups and reactivity profile make it particularly relevant to current trends in "fluorinated drug development" and "halogenated agrochemicals." As research continues to uncover new applications for this versatile compound, its importance in specialty chemistry is expected to grow substantially in the coming years.